2-methoxy-N-{[(4-methoxyphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-methoxy-N-[(4-methoxyphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H16N2O3S/c1-20-12-9-7-11(8-10-12)17-16(22)18-15(19)13-5-3-4-6-14(13)21-2/h3-10H,1-2H3,(H2,17,18,19,22)
• InChI Key: CYFKFHHXOXTVMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2OC
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

2-methoxy-N-{[(4-methoxyphenyl)amino]carbonothioyl}benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as MOCA or 4-Methoxythiocarbonyl-aminobenzamide. MOCA is a thioamide derivative of 4-methoxyaniline that has a wide range of biochemical and physiological effects. In

Mechanism of Action

MOCA inhibits acetylcholinesterase by binding to the active site of the enzyme. This binding prevents the breakdown of acetylcholine, leading to an increase in its concentration in the synaptic cleft. This increase in acetylcholine concentration can lead to a number of physiological effects, including improved cognitive function and increased muscle contraction.
Biochemical and Physiological Effects:
MOCA has been found to have a number of biochemical and physiological effects. It has been shown to improve cognitive function in animal models, leading to increased learning and memory. It has also been found to increase muscle contraction, leading to improved muscle strength and endurance.

Advantages and Limitations for Lab Experiments

MOCA has a number of advantages for use in lab experiments. It is a potent acetylcholinesterase inhibitor, making it useful for studying the role of acetylcholine in various physiological processes. It is also soluble in most organic solvents, making it easy to work with in the lab. However, MOCA has a number of limitations as well. It is highly toxic and can be dangerous if not handled properly. It is also relatively expensive, which can limit its use in large-scale experiments.

Future Directions

There are a number of future directions for research on MOCA. One area of interest is the development of new and more efficient synthesis methods for MOCA. Another area of interest is the potential use of MOCA as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of MOCA, and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of MOCA involves the reaction of 4-methoxyaniline with carbon disulfide and chloroform in the presence of sodium hydroxide. This reaction produces 4-methoxythiocarbonyl-aminobenzamide, which is then further reacted with methyl iodide to produce MOCA. The final product is a white crystalline powder that is soluble in most organic solvents.

Scientific Research Applications

MOCA has been extensively studied for its potential applications in scientific research. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine in the brain, which can have a number of physiological effects.